Cas no 105627-97-2 (1H-1,4-Diazepine, 6-ethylhexahydro-1-(5-isoquinolinylsulfonyl)-)

• Product Name: 1H-1,4-Diazepine, 6-ethylhexahydro-1-(5-isoquinolinylsulfonyl)-
• CAS No: 105627-97-2
• MF: C₁₆H₂₁N₃O₂S
• MW: 319.421842336655
• CID: 1157870
• Update Time: 2024-07-26

1H-1,4-Diazepine, 6-ethylhexahydro-1-(5-isoquinolinylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, 6-ethylhexahydro-1-(5-isoquinolinylsulfonyl)-
• Isoquinoline, 5-[(6-ethylhexahydro-1H-1,4-diazepin-1-yl)sulfonyl]-

• Inchi： 1S/C16H21N3O2S/c1-2-13-10-18-8-9-19(12-13)22(20,21)16-5-3-4-14-11-17-7-6-15(14)16/h3-7,11,13,18H,2,8-10,12H2,1H3
• InChI Key： ZAVGOWDXUKLLDG-UHFFFAOYSA-N
• SMILES： C1C2=C(C(S(N3CC(CC)CNCC3)(=O)=O)=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 319.13563

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 513.9±60.0 °C(Predicted)
• PSA: 62.3
• pka: 9.76±0.40(Predicted)